Cas no 7308-55-6 (Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI))

• Product Name: Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
• CAS No: 7308-55-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 575582
• PubChem ID: 329107
• Update Time: 2025-04-19

Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,dimethyl-, 4-bromophenyl ester (9CI)
• (4-bromophenyl) N,N-dimethylcarbamate
• SCHEMBL9301148
• DTXSID20317041
• NSC-310232
• 4-Bromophenyl dimethylcarbamate
• 7308-55-6
• NSC310232

• Inchi： 1S/C9H10BrNO2/c1-11(2)9(12)13-8-5-3-7(10)4-6-8/h3-6H,1-2H3
• InChI Key： MBXRMKXNASLKHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(N(C)C)=O

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.461
• Boiling Point: 288.4°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.555
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds